Cas no 66314-45-2 (3-(1,2,3,5,6,7-hexahydropyrazolo[1,2-a]pyrazol-4-ium-4-yl)propan-1-ol)
66314-45-2 structure
Product Name:3-(1,2,3,5,6,7-hexahydropyrazolo[1,2-a]pyrazol-4-ium-4-yl)propan-1-ol
CAS No:66314-45-2
MF:C9H19N2O
MW:171.259962320328
CID:963669
PubChem ID:432063
Update Time:2025-04-19
3-(1,2,3,5,6,7-hexahydropyrazolo[1,2-a]pyrazol-4-ium-4-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(1,2,3,5,6,7-hexahydropyrazolo[1,2-a]pyrazol-4-ium-4-yl)propan-1-ol
- 1-(3-hydroxypropyl)-1,5-diazabicyclo[3.3.0]octanium bromide
- 1-(3-hydroxypropyl)-1,5-diazabicyclo< 3.3.0> octanium bromide
- 3-Hexahydro-1H-4lambda(5)-pyrazolo(1,2-a)pyrazol-4-yl-1-propanol
- AC1L8SO9
- NSC302683
- 3-(5-Aza-1-azoniabicyclo[3.3.0]oct-1-yl)propan-1-ol
- 66314-45-2
- DTXSID80216526
- NSC 302683
- DS-004588
- 3-Hexahydro-1H-4.lambda.~5~-pyrazolo[1,2-a]pyrazol-4-yl-1-propanol
-
- Inchi: 1S/C9H19N2O/c12-9-3-8-11-6-1-4-10(11)5-2-7-11/h12H,1-9H2/q+1
- InChI Key: POOIFIYYABTDIP-UHFFFAOYSA-N
- SMILES: OCCC[N+]12CCCN1CCC2
Computed Properties
- Exact Mass: 171.14987
- Monoisotopic Mass: 171.15
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 23.5Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 23.47
- LogP: -2.88930
3-(1,2,3,5,6,7-hexahydropyrazolo[1,2-a]pyrazol-4-ium-4-yl)propan-1-ol Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
66314-45-2 (3-(1,2,3,5,6,7-hexahydropyrazolo[1,2-a]pyrazol-4-ium-4-yl)propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent